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Compound of Interest

Compound Name:
M-Hydroxybenzenesulphonyl

chloride

Cat. No.: B1676575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the expected mass spectrometry (MS)

fragmentation pattern of m-hydroxybenzenesulfonyl chloride. Due to the absence of a publicly

available experimental mass spectrum for this specific compound in our search of prominent

databases (including NIST and Wiley spectral libraries), this guide is based on established

fragmentation principles of aromatic sulfonyl chlorides. The information herein serves as a

predictive framework for researchers working with this and structurally related compounds.

Predicted Mass Spectrometry Data
The fragmentation of m-hydroxybenzenesulfonyl chloride under electron ionization (EI) is

anticipated to proceed through several key pathways, primarily involving the loss of the sulfonyl

chloride group and subsequent fragmentation of the aromatic ring. The table below

summarizes the predicted major fragments, their mass-to-charge ratios (m/z), and the

corresponding neutral losses from the molecular ion. Please note that relative intensities are

not provided as they are dependent on experimental conditions and require an experimental

spectrum for accurate determination.
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Predicted Fragment Ion m/z (Predicted) Neutral Loss

[C₆H₅O₃SCl]⁺• (Molecular Ion) 192 -

[C₆H₅O₃S]⁺ 157 Cl

[C₆H₄O₂S]⁺• 140 HCl

[C₆H₅O]⁺ 93 SO₂Cl

[C₆H₄S]⁺• 108 OH, Cl

[C₆H₅]⁺ 77 SO₃Cl

[C₄H₃]⁺ 51 CO, SO₂, Cl

Proposed Fragmentation Pathway
The fragmentation of m-hydroxybenzenesulfonyl chloride is initiated by the removal of an

electron to form the molecular ion (m/z 192). The primary fragmentation routes are expected to

be the cleavage of the S-Cl bond and the S-C bond, as well as rearrangements involving the

hydroxyl group. A key fragmentation is the loss of a chlorine radical to form the sulfonyl cation

at m/z 157. Another significant pathway involves the loss of the entire sulfonyl chloride radical,

leading to the formation of a hydroxy-substituted phenyl cation at m/z 93. Subsequent

fragmentations would involve losses of small neutral molecules like CO and SO₂ from the initial

fragment ions.
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To cite this document: BenchChem. [Mass Spectrometry Fragmentation Analysis of m-
Hydroxybenzenesulfonyl Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1676575#mass-spectrometry-ms-
fragmentation-pattern-of-m-hydroxybenzenesulphonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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